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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the binding affinity and

mechanism of action of GSK4027, a potent and selective chemical probe for the

bromodomains of p300/CBP-associated factor (PCAF, also known as KAT2B) and general

control nonderepressible 5 (GCN5, also known as KAT2A). This guide includes quantitative

binding data, detailed experimental methodologies, and visualizations of relevant signaling

pathways and experimental workflows.

Core Target Profile: PCAF and GCN5 Bromodomains
GSK4027 is a high-affinity ligand for the bromodomains of PCAF and GCN5, which are histone

acetyltransferases (HATs) implicated in a variety of cellular processes, including transcriptional

regulation, retroviral infection, inflammation, and cancer development.[1][2][3][4] The

bromodomain is a protein module that recognizes and binds to acetylated lysine residues,

thereby recruiting chromatin-modifying complexes to specific genomic loci. By occupying the

acetyl-lysine binding pocket of the PCAF/GCN5 bromodomains, GSK4027 competitively

inhibits their interaction with acetylated histones and other proteins, thus modulating their

downstream signaling functions.
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Quantitative Binding Affinity Data
The binding affinity of GSK4027 for its primary targets and its selectivity against other

bromodomain-containing proteins have been characterized using various biochemical and

cellular assays. The following tables summarize the key quantitative data.

Table 1: Binding Affinity of GSK4027 for Primary Targets (PCAF & GCN5)

Target Protein Assay Format Parameter Value Reference

PCAF TR-FRET pIC50 7.4 ± 0.11 [1][2]

PCAF TR-FRET IC50 40 nM [3]

PCAF BROMOscan pKi 8.9 [1][2]

PCAF BROMOscan Ki 1.4 nM [3]

GCN5 BROMOscan pKi 8.9 [1][2]

GCN5 BROMOscan Ki 1.4 nM [3]

PCAF (full-

length)

NanoBRET (in

HEK293 cells)
pIC50 7.2 [1][2]

PCAF (full-

length)

NanoBRET (in

HEK293 cells)
IC50 60 nM [3][5]

Table 2: Selectivity Profile of GSK4027 Against Other Bromodomains (BROMOscan)
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Off-Target
Protein

Parameter Value (nM)

Fold
Selectivity vs.
PCAF/GCN5
(Ki = 1.4 nM)

Reference

BRPF3 Ki 100 ~71 [3]

BRD1 Ki 110 ~79 [3]

FALZ Ki 130 ~93 [3]

BRPF1 Ki 140 100 [3]

BRD4 BD1
pIC50 (TR-

FRET)
< 4.3 >18,000 [1]

BRD9
pIC50 (TR-

FRET)
5.1 ± 0.08 - [2]

Experimental Protocols
The following are detailed methodologies for the key experiments cited for the characterization

of GSK4027.

Time-Resolved Fluorescence Resonance Energy
Transfer (TR-FRET) Assay
This assay is a competition binding assay used to determine the IC50 of GSK4027 for the

PCAF bromodomain.

Materials:

Truncated PCAF bromodomain protein (6x-His tagged)

Biotinylated acetylated histone peptide ligand (e.g., H4K16ac)

Europium (Eu3+)-labeled anti-6x-His antibody (Donor)

Streptavidin-conjugated fluorophore (e.g., APC or d2) (Acceptor)
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GSK4027

Assay Buffer: 50 mM HEPES pH 7.5, 100 mM NaCl, 0.1% BSA, 1 mM DTT

384-well low-volume black plates

Procedure:

Prepare serial dilutions of GSK4027 in assay buffer.

In a 384-well plate, add GSK4027 dilutions.

Add a pre-mixed solution of PCAF bromodomain protein and the biotinylated histone peptide

to each well.

Add a pre-mixed solution of the Eu3+-labeled anti-6x-His antibody and the streptavidin-

conjugated acceptor fluorophore.

Incubate the plate at room temperature for 60 minutes, protected from light.

Read the plate on a TR-FRET-compatible plate reader, with excitation at ~340 nm and

emission at two wavelengths (e.g., 615 nm for Europium and 665 nm for the acceptor).

Calculate the TR-FRET ratio (Acceptor emission / Donor emission) and plot against the

concentration of GSK4027 to determine the IC50 value.

BROMOscan® Assay (DiscoverX)
This is a competitive binding assay used to determine the Ki of GSK4027 for a panel of

bromodomains.

Principle: The assay measures the ability of a test compound to compete with an immobilized

ligand for binding to a DNA-tagged bromodomain. The amount of bromodomain bound to the

solid support is quantified by qPCR of the attached DNA tag.

Procedure (Generalized):
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DNA-tagged bromodomains are incubated with the test compound (GSK4027) at various

concentrations.

The mixture is then added to wells coated with an immobilized ligand that binds to the active

site of the bromodomain.

After an incubation period to allow for binding equilibrium, the wells are washed to remove

unbound protein.

The amount of bound, DNA-tagged bromodomain is quantified using qPCR.

The results are compared to a control (DMSO) to determine the percentage of binding

inhibition.

Binding constants (Ki) are calculated from the dose-response curves.

NanoBRET™ Cellular Target Engagement Assay
This assay measures the ability of GSK4027 to engage the full-length PCAF protein in a live-

cell context.

Materials:

HEK293 cells

Plasmid encoding full-length PCAF fused to NanoLuc® luciferase

Plasmid encoding HaloTag®-fused histone H3.3

NanoBRET™ fluorescent ligand (cell-permeable tracer that binds to PCAF)

GSK4027

Opti-MEM® I Reduced Serum Medium

Nano-Glo® Live Cell Reagent

White, 96-well cell culture plates
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Procedure:

Co-transfect HEK293 cells with the PCAF-NanoLuc® and HaloTag®-histone H3.3

expression vectors.

After 24 hours, harvest and resuspend the cells in Opti-MEM®.

Dispense the cell suspension into a 96-well plate.

Add the NanoBRET™ fluorescent ligand to all wells at its predetermined optimal

concentration.

Add serial dilutions of GSK4027 to the wells.

Incubate the plate at 37°C in a CO2 incubator for 2 hours.

Add the Nano-Glo® Live Cell Reagent to all wells.

Read the plate on a luminometer capable of measuring BRET, detecting both the donor

(NanoLuc®) and acceptor (fluorescent ligand) signals.

Calculate the BRET ratio and plot against the GSK4027 concentration to determine the

cellular IC50.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the known signaling pathways involving PCAF/GCN5 and a

generalized workflow for determining the binding affinity of inhibitors like GSK4027.
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GCN5/PCAF Signaling Pathways
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Caption: GCN5/PCAF Signaling Pathways.
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Generalized Binding Affinity Determination Workflow
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Caption: Binding Affinity Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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